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Compound of Interest

Compound Name: Pentane

CAS No.: 109-66-0

Cat. No.: B149069

Get Quote

-Pentane

Executive Summary: The Volatility Advantage
In the hierarchy of laboratory alkanes,

-pentane (

) occupies a critical niche defined by its thermodynamic instability. While

-hexane is the standard non-polar workhorse, pentane is the solvent of choice when thermal
preservation and rapid solvent removal are paramount.

This guide details the operational mechanics of pentane, moving beyond basic properties to

advanced applications in organometallic synthesis, crystallography, and extraction kinetics. It

addresses the critical toxicological distinction between pentane and hexane—specifically the

neurotoxic metabolic pathways—providing a safety-grounded rationale for solvent substitution.
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To utilize pentane effectively, one must master its thermodynamic profile. Its utility is derived

almost entirely from its low boiling point and low polarity.

Table 1: Comparative Physicochemical Profile ( )
Property -Pentane -Hexane Diethyl Ether

Operational
Significance

Boiling Point (

)
36.1 68.7 34.6

Enables

evaporation

without rotary

evaporation

heating baths;

prevents thermal

degradation of

analytes.

Density (g/mL) 0.626 0.659 0.713

Rapid phase

separation in

aqueous

extractions

(floats on water).

Dielectric

Constant
1.84 1.88 4.33

Extremely non-

polar; will not

dissolve polar

impurities (salts,

sugars).

Viscosity (cP) 0.24 0.31 0.22

Low back-

pressure in

filtration; high

diffusion rates in

crystallization.

Flash Point (

)
<-40 -22 -45

Critical Hazard:

Vapors can ignite

on hot plates set

for other

solvents.
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Expert Insight: Pentane is often a superior alternative to Diethyl Ether. It shares a similar

boiling point but lacks the propensity to form explosive peroxides during storage, making it a

safer choice for long-term solvent protocols [1].

Extraction & Purification Workflows
Pentane is not merely a solvent; it is a precision tool for isolating thermally unstable

compounds.

Protocol: The "Cold" Liquid-Liquid Extraction (LLE)
Scenario: Isolation of volatile essential oils or heat-sensitive bioactive lipids from an aqueous

emulsion. Standard rotary evaporation at

(required for hexane) would strip the analyte.

Step-by-Step Methodology:

Phase Contact: Add

-pentane to the aqueous matrix (Ratio 1:1 v/v).

Agitation: Shake gently. Note: Pentane has low surface tension; vigorous shaking often

forms fewer stubborn emulsions than chloroform, but caution is still required.

Separation: Allow layers to separate. The pentane layer (top) will contain the non-polar

analytes.

Drying: Decant the organic layer over anhydrous

.

Evaporation:

Do not use a water bath. The ambient heat of the rotary evaporator flask is often sufficient.

If vacuum is applied, use a weak vacuum (>300 mbar) to prevent "bumping" or flash-

boiling the solvent into the condenser.
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Protocol: Mineral Oil Removal from Reagents (NaH/KH)
A classic "field-proven" application is washing sodium hydride (NaH) dispersions. NaH is

supplied in mineral oil to prevent reaction with atmospheric moisture. For precise stoichiometry,

the oil must be removed.

Setup: Place NaH dispersion in a Schlenk flask under

flow.

Addition: Add dry pentane via syringe. Swirl to dissolve the mineral oil.

Settling: Allow NaH solids to settle (Pentane's low density aids this; NaH sinks rapidly).

Cannulation: Carefully remove the supernatant (containing oil) via cannula or syringe.

Drying: The residual pentane evaporates within seconds under vacuum/nitrogen flow,

leaving reactive, dry powder. Hexane would require prolonged vacuum, increasing the risk of

moisture ingress.

Advanced Crystallization: Vapor Diffusion
Pentane is the ideal "anti-solvent" for vapor diffusion crystallization due to its high vapor

pressure. It travels efficiently through the gas phase to diffuse into a "good" solvent (like DCM

or THF), slowly lowering the solubility of the solute and growing X-ray quality crystals.

Visualization: Vapor Diffusion Mechanics
The following diagram illustrates the thermodynamic drive of this process.
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Figure 1: Vapor Diffusion Crystallization. Pentane vapor diffuses into the solute solution, slowly

increasing polarity/anti-solvent concentration to induce controlled nucleation [2].

Chromatography: The Cavitation Limit
While pentane is excellent for Gas Chromatography (GC) sample prep (solvent peak elutes

early), it is contraindicated for standard High-Performance Liquid Chromatography (HPLC).

The Mechanism of Failure: Modern HPLC pumps operate at high pressures (400+ bar). During

the suction stroke, the piston creates a momentary local pressure drop. Because pentane boils
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at

, this pressure drop often crosses the vapor pressure threshold, causing cavitation (bubble
formation) inside the pump head.

Result: Unstable flow rates, noisy baselines, and pump shutdown errors [3].

Alternative: Use

-Heptane or Iso-octane for Normal Phase HPLC.

Safety & Toxicology: The Metabolic Divergence
A primary reason to substitute hexane with pentane is neurotoxicity.

The "Hexane Weakness"
-Hexane is metabolized by the liver (Cytochrome P450) into 2,5-hexanedione. This specific
metabolite reacts with lysine residues in nerve proteins (neurofilaments), causing cross-linking
and axonal swelling (Peripheral Neuropathy).

The Pentane Advantage
-Pentane (

) cannot form a

-diketone (like 2,5-hexanedione) because the chain length is insufficient to support the specific
spacing required for the pyrrole ring formation mechanism that damages nerves.

Visualization: Metabolic Toxicity Comparison

n-Hexane (C6) 2,5-HexanediolCYP450 2,5-Hexanedione
(NEUROTOXIN)

Oxidation Axonal Swelling
(Neuropathy)

Protein Crosslinking
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Click to download full resolution via product page

Figure 2: Metabolic pathways showing why Pentane avoids the specific neurotoxic mechanism

associated with Hexane [4].
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Handling Precautions
Static Electricity: Pentane has very low conductivity. Pouring it can generate static charge

sufficient to ignite its own vapors. Always ground glassware and containers.

Cold Trap: When using a vacuum pump with pentane, a liquid nitrogen trap is mandatory.

Pentane vapors will destroy pump seals and oil viscosity immediately.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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